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Compound of Interest

2,3-Dihydrothieno[3,4-b]
[1,4]dioxine-5-carbaldehyde

Cat. No. B1306817

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of 3,4-Ethylenedioxythiophene-2-
carboxaldehyde, commonly referred to as EDOT-aldehyde. It is a functionalized derivative of
3,4-Ethylenedioxythiophene (EDOT), a critical monomer for the synthesis of the widely used
conducting polymer, PEDOT. The introduction of the aldehyde group provides a reactive site for
further chemical modifications, making EDOT-aldehyde a valuable building block in the
development of functional polymers for applications in bioelectronics, sensors, and drug
delivery systems. This guide details its molecular structure, physicochemical properties,
spectroscopic data, and a detailed experimental protocol for its synthesis.

Molecular Structure and Chemical Formula

EDOT-aldehyde consists of a thiophene ring fused with a 1,4-dioxane ring, with a
carboxaldehyde group substituted at the 2-position of the thiophene ring.

e Chemical Name: 2,3-Dihydrothieno[3,4-b][1][2]dioxine-5-carboxaldehyde

e Common Name: EDOT-aldehyde, EDOT-CHO

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1306817?utm_src=pdf-interest
https://www.chembk.com/en/chem/3,4-Ethylenedioxythiophene-2-carboxaldehyde
https://en.wikipedia.org/wiki/Salicylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula: C7HeO3S[1]
e Molecular Weight: 170.18 g/mol
e CAS Number: 204905-77-1[1]
Molecular Structure:

Physicochemical and Spectroscopic Data

The quantitative data for EDOT-aldehyde are summarized in the table below for ease of
reference and comparison.

Property Value Reference(s)

White to light yellow

Appearance --INVALID-LINK--
powder/crystal

Purity >98.0% (GC) --INVALID-LINK--

Melting Point 139.0-143.0°C --INVALID-LINK--
Aldehyde proton (CHO) signal

1H NMR (CDClIs) 159.77 --INVALID-LINK--
a .77 ppm

Carbonyl (C=0) stretch at

FT-IR --INVALID-LINK--
1704 cm™?

Molecular Formula C7Hs03S --INVALID-LINK--

Molecular Weight 170.18 g/mol --INVALID-LINK--

Experimental Protocols
Synthesis of EDOT-aldehyde

A reported facile, two-step synthesis of EDOT-aldehyde proceeds via the reduction of an
EDOT-methyl ester intermediate.

Materials:
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o EDOT-methyl ester

e Dry Toluene

 Diisobutylaluminium hydride (DIBAL-H) solution (e.g., 1 M in hexanes)
e Methanol

e Hydrochloric acid (e.g., 1 M aqueous solution)

¢ Dichloromethane (DCM)

e Anhydrous Magnesium Sulfate (MgSQOa)

» Ethanol/Liquid Nitrogen bath

o Standard glassware for inert atmosphere synthesis (Schlenk flask, etc.)
e Magnetic stirrer

Procedure:

o Dissolution and Cooling: Dissolve EDOT-methyl ester (1 equivalent) in dry toluene inside a
flame-dried Schlenk flask under an inert atmosphere (e.g., Argon). Cool the resulting solution
to -80 °C using an ethanol/liquid nitrogen bath.

e Reduction Reaction: While maintaining the temperature at -80 °C, slowly add a solution of
DIBAL-H (typically 1.1 to 1.5 equivalents) dropwise to the stirred solution. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

¢ Quenching: Upon completion, quench the reaction by the slow, dropwise addition of
methanol at -80 °C.

e Work-up: Allow the mixture to warm to room temperature. Add 1 M hydrochloric acid and stir
the mixture vigorously for 30-60 minutes.

o Extraction: Transfer the mixture to a separatory funnel. Extract the agueous phase multiple
times with dichloromethane.
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e Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield
the crude product.

 Purification: The crude EDOT-aldehyde can be further purified by column chromatography on
silica gel or by recrystallization to afford the final product as a white to light yellow solid.

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of EDOT-aldehyde from its
methyl ester precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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